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Compound of Interest

Compound Name:
cis-

Bis(acetonitrile)dichloroplatinum(II)

Cat. No.: B087306 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of the molecular structure, geometry,

and key experimental characterization of cis-Bis(acetonitrile)dichloroplatinum(II), a pivotal

precursor in the synthesis of novel platinum-based therapeutic agents.

Molecular Structure and Geometry
cis-Bis(acetonitrile)dichloroplatinum(II), with the chemical formula [PtCl₂(CH₃CN)₂], is a

square planar coordination complex.[1] The central platinum(II) ion is coordinated to two

chloride ligands and two nitrogen atoms from the acetonitrile ligands in a cis arrangement. This

configuration is critical for its reactivity and subsequent use in the synthesis of cis-platinum

anticancer drug analogs.

The crystal structure of cis-Bis(acetonitrile)dichloroplatinum(II) has been determined by X-

ray crystallography.[1][2] The compound crystallizes in the monoclinic space group P2₁/c.[1]

The acetonitrile ligands are nearly linear, a common feature for coordinated nitriles.[1]

The unit cell parameters for cis-Bis(acetonitrile)dichloroplatinum(II) are summarized in the

table below.
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Crystal
System

Space
Group

a (Å) b (Å) c (Å) β (°) V (Å³)

Monoclinic P2₁/c
6.660(3) -

6.668(4)

12.500(7) -

12.519(8)

10.277(6) -

10.308(5)

105.41(4) -

105.42(4)

824.7(8) -

829.6(9)

Data from

independe

nt

determinati

ons.[1]

The coordination geometry around the platinum center is distorted square planar. Key bond

lengths are presented in the following table.

Bond Bond Length (Å)

Pt—N 1.95(2) - 1.99(2)

Pt—Cl 2.263(3) - 2.277(5)

N—C 1.10(2) - 1.16(2)

C—CH₃ 1.45(2) - 1.49(3)

Data from independent determinations.[1]

The bond angles around the platinum atom deviate slightly from the ideal 90° for a perfect

square planar geometry. The N-Pt-Cl bond angles are close to 90°.[3] The N-C-C framework of

the acetonitrile ligand is almost linear.[1]

Experimental Characterization
The structural elucidation and confirmation of the cis isomer are achieved through a

combination of spectroscopic and crystallographic techniques.

Single-crystal X-ray diffraction is the definitive method for determining the solid-state molecular

structure of cis-Bis(acetonitrile)dichloroplatinum(II).
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Experimental Protocol:

Crystal Growth: Suitable single crystals are grown by slow evaporation of a solution of the

complex.

Data Collection: A selected crystal is mounted on a diffractometer. X-ray diffraction data are

collected at a controlled temperature.

Structure Solution and Refinement: The collected diffraction data are processed to solve the

crystal structure. The structure is then refined using full-matrix least-squares analysis to

achieve a final R-factor, which indicates the quality of the fit between the crystallographic

model and the experimental data. For this complex, R-factors of 0.054 and 0.058 have been

reported in independent studies.[1]
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X-ray Crystallography Workflow
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Caption: Workflow for X-ray Crystallographic Analysis.
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Infrared (IR) and Raman spectroscopy are powerful tools for confirming the cis geometry of the

complex. The number and position of the platinum-chloride (ν(Pt-Cl)) and platinum-nitrogen

(ν(Pt-N)) stretching bands are characteristic of the isomer.

Experimental Protocol:

Sample Preparation: For IR spectroscopy, the solid sample is typically prepared as a KBr

pellet or a Nujol mull. For Raman spectroscopy, the crystalline solid is used directly.

Data Acquisition: Spectra are recorded over a range of 4000–100 cm⁻¹ for IR and 4000–60

cm⁻¹ for Raman.[1]

Spectral Analysis: The vibrational modes are assigned. The cis isomer, belonging to the C₂ᵥ

point group, is expected to show two ν(Pt-Cl) and two ν(Pt-N) bands, which is consistent with

experimental observations.[1]

Vibrational Mode Wavenumber (cm⁻¹)

ν(Pt—Cl) 362, 333

ν(Pt—N) 463, 408

Vibrational frequencies from IR and Raman

spectra.[1]

¹H NMR spectroscopy is used to characterize the complex in solution. The chemical shift of the

methyl protons of the acetonitrile ligands provides information about the electronic environment

of the platinum center.

Experimental Protocol:

Sample Preparation: A solution of the complex is prepared in a suitable deuterated solvent

(e.g., CDCl₃ or DMSO-d₆).

Data Acquisition: The ¹H NMR spectrum is recorded on an NMR spectrometer.

Spectral Analysis: The chemical shift and integration of the signals are analyzed to confirm

the presence and ratio of the acetonitrile ligands.
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Synthesis
The synthesis of bis(acetonitrile)dichloroplatinum(II) can result in a mixture of cis and trans

isomers, with the composition depending on the experimental conditions.[4] The formation of

the cis isomer is kinetically favored in the reaction of [PtCl₃(NCMe)]⁻ with a second molecule of

acetonitrile.[4] This suggests that the chloride ligand has a greater trans-labilizing effect than

acetonitrile.[4]

Kinetic vs. Thermodynamic Product Formation

[PtCl3(NCMe)]- + CH3CN

cis-[PtCl2(CH3CN)2]

Kinetically Favored

trans-[PtCl2(CH3CN)2]

Isomerization

Click to download full resolution via product page

Caption: Isomer Formation Pathway.

A general procedure involves the reaction of a platinum(II) precursor, such as K₂PtCl₄, with an

excess of acetonitrile. Careful control of reaction time, temperature, and solvent can influence

the isomeric ratio.

General Synthetic Protocol:

A solution of a platinum(II) salt (e.g., K₂PtCl₄) is prepared in a suitable solvent.
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Acetonitrile is added to the solution.

The reaction mixture is stirred, often with heating, for a specific period.

The product is isolated, for example, by precipitation or crystallization.

The isomeric purity is confirmed by spectroscopic methods, such as IR or NMR.

Applications in Drug Development
cis-Bis(acetonitrile)dichloroplatinum(II) is a versatile starting material for the synthesis of a

wide range of platinum complexes. The acetonitrile ligands are labile and can be readily

displaced by other ligands, such as amines, to form analogs of cisplatin and other platinum-

based anticancer agents. The cis geometry is crucial for the antitumor activity of many of these

compounds, as it allows for the formation of intrastrand DNA adducts.

Role in Drug Synthesis

cis-[PtCl2(CH3CN)2]

Ligand Exchange Reaction
(+2L)

cis-[PtCl2L2]
(e.g., Cisplatin Analog)

Binds to DNA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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